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Compound of Interest

Compound Name: 2,2-Dimethylbutanoic acid-d11

Cat. No.: B12396275

A Technical Guide to 2,2-Dimethylbutanoic Acid-
dll

This technical guide provides a comprehensive overview of the chemical structure, formula,
and key properties of 2,2-Dimethylbutanoic acid-d11, a deuterated analog of 2,2-
Dimethylbutanoic acid. This document is intended for researchers, scientists, and professionals
in the field of drug development and analytical chemistry who utilize stable isotope-labeled
compounds.

Chemical Structure and Formula

2,2-Dimethylbutanoic acid is a branched-chain carboxylic acid.[1] Its deuterated form, 2,2-
Dimethylbutanoic acid-d11, is a synthetic isotopologue where eleven hydrogen atoms have
been replaced by deuterium atoms. This substitution is strategically placed on the methyl and
ethyl groups, leaving the carboxylic acid proton intact.

The chemical structures of both 2,2-Dimethylbutanoic acid and its deuterated analog are
depicted below.
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Chemical Structures
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Comparison of 2,2-Dimethylbutanoic acid and its d11 analog.

Quantitative Data Summary

The key quantitative properties of 2,2-Dimethylbutanoic acid and its deuterated form are

summarized in the table below for easy comparison.
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2,2-Dimethylbutanoic acid-

Property 2,2-Dimethylbutanoic acid i

Chemical Formula CeH1202[1][2][3] CeHD1102[4]

Molecular Weight 116.16 g/mol [2] 127.23 g/mol [4]

CAS Number 595-37-9[2][3] 1219804-04-2[4]
Appearance Colorless liquid[1] Colorless to fight yellow

liquid[4]

Experimental Applications

2,2-Dimethylbutanoic acid-d11 is primarily utilized as an internal standard in analytical
methodologies. The incorporation of stable heavy isotopes of elements like hydrogen and
carbon into drug molecules is a common practice for quantification during drug development.[4]
Deuteration, in particular, has gained attention for its potential to influence the pharmacokinetic

and metabolic profiles of drugs.[4]

Role as an Internal Standard

Due to its mass difference from the non-deuterated form, 2,2-Dimethylbutanoic acid-d11 is
an ideal internal standard for quantitative analysis using techniques such as:

e Nuclear Magnetic Resonance (NMR)
o Gas Chromatography-Mass Spectrometry (GC-MS)
e Liquid Chromatography-Mass Spectrometry (LC-MS)

The experimental workflow for using a deuterated internal standard is outlined below.
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Workflow for Internal Standard Use

Sample Preparation:

Add known amount of
2,2-Dimethylbutanoic acid-d11
to sample containing
2,2-Dimethylbutanoic acid

Instrumental Analysis
(e.g., LC-MS)

Data Acquisition:
Monitor ion signals for both
analyte and internal standard

y

Data Processing:
Calculate the ratio of the
analyte peak area to the

internal standard peak area

Quantification:
Determine the concentration
of the analyte using a
calibration curve
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Generalized experimental workflow for quantitative analysis.
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Synthesis and Reactivity

While specific synthesis protocols for 2,2-Dimethylbutanoic acid-d11 are proprietary, the
synthesis of its non-deuterated counterpart can be achieved through methods like the oxidation
of the corresponding alcohol or the carbonylation of specific alkenes.[5] 2,2-Dimethylbutanoic
acid undergoes typical reactions of carboxylic acids, such as esterification and amidation,
making it a versatile intermediate in organic synthesis.[1][5] The deuterated analog is expected
to exhibit similar chemical reactivity.

Solubility and Storage

2,2-Dimethylbutanoic acid is moderately soluble in water and soluble in many organic solvents
like ether and chloroform.[5] The deuterated form is soluble in DMSO.[4] For long-term stability,
2,2-Dimethylbutanoic acid-d11 in its pure form should be stored at -20°C.[4] If prepared as a
stock solution in a solvent, it should be stored at -80°C for up to six months or -20°C for up to
one month.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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